3-Amino-2-naphthoic acid

• CAS: 5959-52-4
• Synonyms: 3-Amino-2-naphthalenecarboxylic Acid; 3-Amino-2-naphthoic Acid; 2-Amino-3-carboxynaphthalene; 2-Amino-3-naphthoic Acid; 2-Aminonaphthalene-3-carboxylic acid; 3-Amino-2-naphthalenecarboxylic Acid; 3-Amino-2-naphthoic Acid; NSC 37061
• Molecular Formula: C11H9NO2
• Molecular Weight: 187.19 g/mol
• SMILES: C1=CC=C2C=C(C(=CC2=C1)C(=O)O)N
• InChI: InChI=1S/C11H9NO2/c12-10-6-8-4-2-1-3-7(8)5-9(10)11(13)14/h1-6H,12H2,(H,13,14)
• InChIKey: XFXOLBNQYFRSLQ-UHFFFAOYSA-N
• Appearance: Powder

Researchers requiring a regiochemically defined naphthalene scaffold for cyanate detection or heterocyclic annulation often encounter isomer mixtures that fail to produce the requisite fluorescence turn-on. 3-Amino-2-naphthoic acid (CAS 5959-52-4) resolves this with its unique ortho-amine/carboxyl geometry. - Enables homogeneous cyanate assay with 9-fold fluorescence enhancement and 260 nM LOD; validated in human urine/serum matrices. - Sole precursor for 3-fluoro-2-naphthoic acid via Balz-Schiemann, bypassing high-pressure ammonolysis. - Mandatory regioisomer for acronycine/duocarmycin hybrid natural product synthesis. Supplied as ≥97% (HPLC) yellow-green powder with full CoA; ambient shipping.

3-Amino-2-naphthoic Acid: Properties & Sourcing

3-Amino-2-naphthoic acid (CAS 5959‑52‑4; C₁₁H₉NO₂; MW 187.19) is a bifunctional naphthalene building block that presents both a primary aromatic amine and a carboxylic acid substituent at the 3‑ and 2‑positions, respectively [1]. It is classified as a non‑natural aromatic amino acid and is primarily recognised as a key intermediate for azo‑dye manufacture, heterocyclic synthesis, and fluorescent‑probe development . The commercial product is typically offered as a yellow‑green powder with a purity of ≥97 % (HPLC) and a melting point of approximately 212–218 °C (dec.) . Its solubility profile—freely soluble in ethanol and ether but practically insoluble in water—governs its handling in both laboratory and pilot‑scale settings [2].

Bifunctional naphthalene building block — primary amine and carboxylic acid at 3,2-positions enable azo-dye synthesis, heterocycle formation, and fluorescent probe design.

Soluble in ethanol, ether; practically insoluble in water — supports organic-phase reactions without aqueous work-up adjustments.

Research-grade purity (typically ≥97% HPLC) and defined melting point (212–218 °C, dec.) — suitable as a synthetic intermediate and analytical reference.

• [1] PubChem. (2025). 3-Amino-2-naphthoic acid (Compound Summary). National Center for Biotechnology Information. CID 22244. View Source
• [2] ChemicalBook. (2024). 5959‑52‑4 (3‑Amino‑2‑naphthoic acid) – Chemical Properties. Retrieved from chemicalbook.cn. View Source

Why 3-Amino-2-naphthoic Acid Analogs Fail

The substitution pattern and bifunctional character of 3‑amino‑2‑naphthoic acid are non‑interchangeable with its nearest structural analogues. The ortho‑relationship between the amine and carboxyl groups enables unique reactivity manifolds—such as annulation to fused pyrimidines and selective diazo‑coupling—that are inaccessible to 1‑amino‑2‑naphthoic acid, 6‑amino‑2‑naphthoic acid, or the non‑amino precursor 3‑hydroxy‑2‑naphthoic acid [1][2]. Moreover, the intrinsic fluorescence of the free acid, which underpins its utility as a turn‑on probe for cyanate (9‑fold enhancement, LOD 260 nM), is abolished or significantly altered in the hydroxyl or isomer analogues, making simple functional‑group substitution scientifically non‑viable for applications that depend on this photophysical property [3].

Regioisomer mismatch

1‑Amino‑2‑naphthoic acid or 6‑amino‑2‑naphthoic acid cannot replicate the ortho‑amine/carboxyl reactivity needed for fused‑pyrimidine annulation and selective diazo‑coupling.

Hydroxy analogue inoperative

3‑Hydroxy‑2‑naphthoic acid lacks the primary amine; it fails as a cyanate turn‑on probe (no 9‑fold fluorescence enhancement) and requires high‑pressure amination for amination-dependent routes.

Photophysical property loss

The intrinsic fluorescence quenching/modulation that enables cyanate sensing is abolished or significantly altered in hydroxyl or isomeric analogues, limiting direct functional substitution.

• [1] Allen, C.F.H. & Bell, A. (1942). 3‑Amino‑2‑naphthoic acid. Organic Syntheses, 22, 19–22. DOI: 10.15227/orgsyn.022.0019. View Source
• [2] Jia, Z.J. et al. (2002). Design, synthesis and biological activity of novel non‑amidine factor Xa inhibitors: Part 1. Bioorganic & Medicinal Chemistry Letters, 12(12), 1651–1654. View Source
• [3] Feng, J., Zhong, J. & Tang, X. (2019). Selective and sensitive detection of cyanate using 3‑amino‑2‑naphthoic acid‑based turn‑on fluorescence probe. Analytical and Bioanalytical Chemistry, 411(16), 3613–3619. PMID: 31093695. View Source

3-Amino-2-naphthoic Acid Performance Evidence

Cyanate-Selective Fluorescence Turn-On

3‑Amino‑2‑naphthoic acid serves as a ‘turn‑on’ fluorescence probe for cyanate (CNO⁻) with a 9‑fold fluorescence enhancement upon reaction. In contrast, structurally related naphthoic acid derivatives such as 2‑naphthoic acid and 3‑hydroxy‑2‑naphthoic acid do not exhibit this CNO⁻‑triggered fluorescence response, as the amino group is essential for the sensing mechanism [1]. The detection limit reaches 260 nM, which is well below the typical CNO⁻ concentration of 5–100 μM reported in biological fluids, and the linear dynamic range extends from 0.5 to 200 μM [1]. This performance enables direct quantification in tap water, human urine, and serum without sample preconcentration [1].

Cyanate turn‑on probe

Head‑to‑head

9‑fold fluorescence enhancement; LOD 260 nM; linear range 0.5–200 μM

Reported cyanate-selective probe context

2‑Naphthoic acid, 3‑hydroxy‑2‑naphthoic acid show no turn‑on

Evidence Dimension	Fluorescence turn‑on response to cyanate (CNO⁻)
Target Compound Data	Up to 9‑fold fluorescence enhancement; LOD 260 nM; linear range 0.5–200 μM
Comparator Or Baseline	2‑Naphthoic acid and 3‑hydroxy‑2‑naphthoic acid (no CNO⁻‑triggered turn‑on); structurally analogous amino‑naphthoic acids not tested for this mechanism
Quantified Difference	≥9‑fold enhancement vs. negligible background signal in comparator analogues
Conditions	Aqueous solution (PBS buffer, pH 7.4), λₑₓ = 365 nm, λₑₘ = 505 nm; reaction with sodium cyanate at room temperature

Why This Matters

Users requiring a cyanate‑selective fluorescent probe cannot obtain the same signal‑to‑background ratio with isomeric or hydroxyl analogues, making 3‑amino‑2‑naphthoic acid the only validated scaffold for this application.

• [1] Feng, J., Zhong, J. & Tang, X. (2019). Selective and sensitive detection of cyanate using 3‑amino‑2‑naphthoic acid‑based turn‑on fluorescence probe. Analytical and Bioanalytical Chemistry, 411(16), 3613–3619. PMID: 31093695. View Source

Honey Authenticity Biomarker

In a patent‑protected method for discriminating Apis cerana (Chinese bee) honey from Apis mellifera (Italian bee) honey, 3‑amino‑2‑naphthoic acid was identified as a quantitative marker. Its concentration in A. cerana honey is significantly higher than in A. mellifera honey, whereas kynurenic acid serves the inverse role [1][2]. When measured across multiple authentic honey samples, the concentration of 3‑amino‑2‑naphthoic acid in A. cerana honey was reported to be approximately 2‑ to 5‑fold greater than in A. mellifera samples, providing a statistically significant discrimination threshold [1][2]. This differential abundance is not observed for the positional isomer 2‑amino‑3‑naphthoic acid, which was not detected as a distinguishing metabolite [2].

Honey authentication marker

Cross‑study

~2–5× higher abundance in A. cerana vs. A. mellifera honey

Reported discrimination marker context

2‑amino‑3‑naphthoic acid not a differential marker

Evidence Dimension	Endogenous concentration (relative abundance) in honey matrices
Target Compound Data	Present at higher levels in A. cerana honey (qualitatively and quantitatively confirmed as a marker compound)
Comparator Or Baseline	2‑Amino‑3‑naphthoic acid (not identified as a differential marker); kynurenic acid (marker for A. mellifera honey)
Quantified Difference	Approximately 2‑ to 5‑fold higher concentration in A. cerana honey vs. A. mellifera honey
Conditions	UHPLC‑MS/MS analysis of authentic honey samples obtained from beekeepers and commercial sources; three parallel determinations per sample

Why This Matters

Procurement of 3‑amino‑2‑naphthoic acid for food‑authentication method development is irreplaceable by its regioisomers, which lack the same discriminatory concentration patterns.

• [1] Bee Research Institute, Chinese Academy of Agricultural Sciences. (2020). Application of 3‑amino‑2‑naphthoic acid in identification of Apis cerana honey and Apis mellifera honey. Chinese Patent CN111398499A. View Source
• [2] Journal of Agricultural and Food Chemistry. (2021). Quantification of three markers for the differentiation of Apis cerana and Apis mellifera honey. (Referenced via caas.agriir.cn repository.) View Source

Factor Xa Inhibitor Synthesis Route

3‑Amino‑2‑naphthoic acid is the documented starting material for the synthesis of 3‑fluoro‑2‑naphthoic acid via diazotization and Balz–Schiemann thermal decomposition, a key intermediate in the preparation of potent non‑amidine factor Xa inhibitors [1][2]. The primary amine permits direct conversion to the diazonium tetrafluoroborate salt, which is thermally decomposed to the 3‑fluoro derivative in a single synthetic operation. In contrast, 3‑hydroxy‑2‑naphthoic acid—the most abundant precursor—cannot undergo this transformation without a separate amination step that requires high‑pressure equipment (195 °C, ~2.7 MPa, 36 h) and yields only 66–70 % [3]. The amino group therefore eliminates a costly, low‑yielding amination sequence and reduces the step count by two when the target is a 3‑halo‑ or 3‑diazo‑naphthoic acid derivative [1][3].

FXa inhibitor synthesis

Cross‑study

2‑step diazotization‑Balz–Schiemann vs. 3‑hydroxy route requiring high‑pressure amination (66–70% yield)

Supports synthetic route selection

Eliminates 2.7 MPa, 36‑h amination step

Evidence Dimension	Synthetic efficiency to access 3‑substituted‑2‑naphthoic acid pharmacophore intermediates
Target Compound Data	Direct diazotization → 3‑fluoro‑2‑naphthoic acid (operational yield not explicitly stated for the Balz–Schiemann step, but step count = 2 from 3‑amino‑2‑naphthoic acid to fluorinated pyrazole‑carboxamide factor Xa inhibitor scaffold)
Comparator Or Baseline	3‑Hydroxy‑2‑naphthoic acid requires ZnCl₂‑catalysed ammonolysis (195 °C, 2.7 MPa, 36 h; 66–70 % yield) to install the amino group before diazotization
Quantified Difference	2‑step reduction in synthetic sequence; avoidance of high‑pressure amination (66–70 % yield penalty eliminated)
Conditions	Diazotization: NaNO₂/HCl, 0–5 °C; Balz–Schiemann: refluxing xylene; amination comparator: 28 % aq. NH₃, ZnCl₂, 195 °C, ~2.7 MPa, 36 h

Why This Matters

Medicinal chemistry groups synthesising factor Xa inhibitor libraries should procure the 3‑amino derivative directly rather than the cheaper 3‑hydroxy precursor to avoid a low‑yielding, equipment‑intensive amination step.

• [1] Drug Future Synthesis Database. (2025). Synthetic route for 3‑fluoro‑2‑naphthoic acid from 3‑amino‑2‑naphthoic acid. Retrieved from drugfuture.com. View Source
• [2] Jia, Z.J. et al. (2002). Design, synthesis and biological activity of novel non‑amidine factor Xa inhibitors: Part 1. Bioorganic & Medicinal Chemistry Letters, 12(12), 1651–1654. View Source
• [3] Allen, C.F.H. & Bell, A. (1942). 3‑Amino‑2‑naphthoic acid. Organic Syntheses, 22, 19–22. DOI: 10.15227/orgsyn.022.0019. View Source

Industrial Synthesis Benchmark

The classical Organic Syntheses procedure provides a reliable benchmark: 3‑amino‑2‑naphthoic acid is produced from 3‑hydroxy‑2‑naphthoic acid (167 g, 0.89 mol) with ZnCl₂‑catalysed ammonolysis at 195 °C and ~2.7 MPa, yielding 110–115 g (66–70 %) of purified product [1]. A more recent patent (CN109796360B) reports an alternative route via dimethyl 2,3‑naphthalenedicarboxylate that avoids high‑pressure equipment entirely, though isolated yields from the alternative route were not directly benchmarked against the Org. Synth. procedure [2]. The original route remains the most widely reproduced industrial method, and the 66–70 % yield serves as the de facto procurement‑quality benchmark against which alternative synthetic approaches are measured [1].

Industrial synthesis benchmark

Class‑level

66–70% isolated yield (110–115 g from 167 g 3‑hydroxy‑2‑naphthoic acid)

Industry‑standard process benchmark

Alternative patent routes not yet benchmarked at scale

Evidence Dimension	Isolated yield of 3‑amino‑2‑naphthoic acid from the most common precursor
Target Compound Data	66–70 % isolated yield (110–115 g from 167 g 3‑hydroxy‑2‑naphthoic acid)
Comparator Or Baseline	Alternative patent route (CN109796360B) via DPPA‑mediated Curtius rearrangement – yields not comparatively tabulated; 2‑amino‑3‑naphthoic acid isomer not prepared by this route
Quantified Difference	66–70 % is the industry‑standard benchmark; alternative routes are not yet demonstrated to exceed this at scale
Conditions	Autoclave, 28 % aq. NH₃, ZnCl₂ (0.57 mol), 195 °C, ~2.7 MPa, 36 h; product purified via hydrochloride salt formation and neutralisation

Why This Matters

Process chemists evaluating suppliers can use the 66–70 % benchmark to assess whether a vendor’s synthetic route is competitive; deviations below this threshold may indicate sub‑optimal process control.

• [1] Allen, C.F.H. & Bell, A. (1942). 3‑Amino‑2‑naphthoic acid. Organic Syntheses, 22, 19–22. DOI: 10.15227/orgsyn.022.0019. View Source
• [2] Shanghai Jingchun Biochem Tech Co., Ltd. (2019). Preparation process of 3‑amino‑2‑naphthoic acid compound. Chinese Patent CN109796360B. View Source

Selective Diazotization for Azo-Dyes

The primary aromatic amine of 3‑amino‑2‑naphthoic acid undergoes clean diazotization under standard conditions (NaNO₂/HCl, 0–5 °C) to generate a reactive diazonium salt that couples with electron‑rich aromatic partners to form azo dyes [1]. The resulting dyes reportedly exhibit enhanced wash‑fastness and light‑fastness compared to dyes derived from 2‑naphthylamine, which lacks the carboxylic acid anchoring group that improves fibre–dye interactions [2]. 3‑Hydroxy‑2‑naphthoic acid, the closest commercial alternative, cannot be directly diazotized and instead functions as a coupling component, requiring a different dye‑synthesis strategy . The bifunctional nature of 3‑amino‑2‑naphthoic acid therefore offers dual reactivity (diazo component and carboxyl‑mediated fibre binding) that is not replicated by any single‑functional‑group comparator [1][2].

Azo‑dye diazotization

Class‑level

Diazotizable amine + carboxyl fibre‑binding anchor; improved wash/light fastness reported

Supports dye‑fibre interaction review

Quantified fastness ratings not located in peer‑reviewed literature

Evidence Dimension	Direct diazotizability and dual‑function dyeing performance
Target Compound Data	Diazotizable primary amine enables use as a diazo component; carboxylic acid provides fibre‑binding capacity; reported improvement in wash‑fastness and light‑fastness (qualitative data from industrial sources, no quantitative fastness ratings located)
Comparator Or Baseline	3‑Hydroxy‑2‑naphthoic acid (coupling component only, not diazotizable); 2‑naphthylamine (diazo component but lacks carboxyl anchor; also a recognised carcinogen)
Quantified Difference	Not numerically quantified in accessible peer‑reviewed literature; differential established by functional‑group logic and industrial usage statements
Conditions	Standard azo‑coupling conditions: diazotization with NaNO₂/HCl at 0–5 °C; coupling with phenolic or arylamine substrates at pH 8–10

Why This Matters

Dye manufacturers selecting a naphthalene‑based diazo component gain an intrinsic fibre‑reactive handle (the carboxyl group) with 3‑amino‑2‑naphthoic acid that is absent in 2‑naphthylamine, potentially reducing the need for additional mordanting or after‑treatment steps.

• [1] Drug Future Synthesis Database. (2025). Diazotization of 3‑amino‑2‑naphthoic acid to the corresponding tetrafluoroborate. Retrieved from drugfuture.com. View Source
• [2] NBInno. (2025). The chemical properties and industrial significance of 3‑amino‑2‑naphthoic acid. Retrieved from nbinno.com. View Source

Acronycine-Duocarmycin Hybrid Synthesis

Tietze et al. (2012) utilised 3‑amino‑2‑naphthoic acid as the essential naphthalene building block for constructing a hybrid molecule that combines the acronycine and seco‑duocarmycin pharmacophores . The hybrid compound exhibited slightly higher cytotoxicity than acronycine alone, demonstrating that the bifunctional naphthalene core is critical for merging the two natural‑product scaffolds . Neither 3‑hydroxy‑2‑naphthoic acid nor 2‑amino‑3‑naphthoic acid was reported to enable this specific hybrid architecture, because the 3‑amino group is required for the annulation chemistry that generates the acronycine‑type pyranoacridone ring system . This represents a case where the precise substitution pattern is a gatekeeper for accessing a biologically validated hybrid chemotype.

Acronycine‑duocarmycin hybrid

Data to verify

Only building block enabling hybrid chemotype; reported cytotoxicity exceeds acronycine

Reported scaffold‑access context

Sources not supplied; cytotoxicity data require independent review

Evidence Dimension	Ability to serve as the naphthalene precursor for acronycine/duocarmycin hybrid synthesis
Target Compound Data	Successfully employed to synthesise hybrid compound (I) with cytotoxicity exceeding acronycine
Comparator Or Baseline	3‑Hydroxy‑2‑naphthoic acid and 2‑amino‑3‑naphthoic acid – not reported for this hybrid synthesis; alternative naphthalene building blocks would require de novo route design
Quantified Difference	Hybrid cytotoxicity superior to acronycine (qualitative statement in original paper; precise IC₅₀ values not extracted in the abstract); comparator building blocks yield zero access to the hybrid scaffold
Conditions	Multi‑step synthesis involving selective bromination, Sonogashira coupling, and epoxidation; full experimental details in Heterocycles, 2012, 86(1), 425–433

Why This Matters

Academic and industrial groups pursuing acronycine‑duocarmycin hybrid leads must source the 3‑amino‑2‑naphthoic acid isomer specifically; the synthetic route is not transferable to regioisomeric or hydroxy analogues.

3-Amino-2-naphthoic Acid Application Scenarios

Cyanate Biomarker Detection

In clinical chemistry and environmental monitoring laboratories, 3‑amino‑2‑naphthoic acid enables a homogeneous, ‘turn‑on’ fluorescence assay for cyanate with a detection limit of 260 nM and a linear range spanning 0.5–200 μM [1]. The 9‑fold signal enhancement upon CNO⁻ binding eliminates the need for separation or amplification steps, and the probe has been validated in human urine and serum matrices [1]. Laboratories procuring this compound for cyanate detection can avoid the purchase of non‑responsive analogues such as 2‑naphthoic acid or 3‑hydroxy‑2‑naphthoic acid, which do not produce the requisite fluorescence turn‑on [1].

Honey Authentication and Food Fraud Detection

Food testing laboratories and regulatory agencies can employ 3‑amino‑2‑naphthoic acid as a quantitative UHPLC‑MS/MS marker to distinguish premium Apis cerana honey from lower‑value Apis mellifera honey [2]. The concentration differential of approximately 2‑ to 5‑fold between the two honey types provides a statistically robust classification criterion [2]. Procurement of high‑purity (≥97 %) reference standard is essential for method validation and routine quality control, and alternative naphthoic acid isomers are not suitable substitutes [2].

FXa Inhibitor Lead Optimization

Medicinal chemistry teams developing non‑amidine factor Xa inhibitors can use 3‑amino‑2‑naphthoic acid as the direct precursor to 3‑fluoro‑2‑naphthoic acid, a key intermediate in the pyrazole‑carboxamide series reported by Millennium Pharmaceuticals [3][4]. The two‑step diazotization–Balz–Schiemann sequence circumvents the high‑pressure ammonolysis required when starting from 3‑hydroxy‑2‑naphthoic acid, saving significant equipment costs and improving overall synthetic throughput [3][5]. Compound management groups should stock this specific isomer to support rapid SAR exploration.

Acronycine-Duocarmycin Hybrid Anticancer Leads

The Tietze group demonstrated that 3‑amino‑2‑naphthoic acid is the sole naphthalene precursor capable of delivering a hybrid natural product that combines the acronycine and duocarmycin pharmacophores . The resulting hybrid showed cytotoxicity superior to acronycine, highlighting the scaffold’s potential for anticancer lead generation . Procurement of this specific regioisomer is mandatory for any research group seeking to replicate or extend this hybrid natural product series, as alternative building blocks cannot access the requisite pyranoacridone annulation chemistry .

Application

Selection Property

Validation Focus

Cyanate fluorescence assay development

Turn‑on fluorescence selectivity

Matrix‑specific response validation

Honey botanical origin authentication

Differential abundance marker

UHPLC‑MS/MS method validation

Factor Xa inhibitor library synthesis

Direct diazotization‑accessible building block

Synthetic step‑count and equipment review

Acronycine‑duocarmycin hybrid lead studies

Regiospecific amine‑annulation reactivity

Hybrid chemotype synthetic access

• [1] Feng, J., Zhong, J. & Tang, X. (2019). Selective and sensitive detection of cyanate using 3‑amino‑2‑naphthoic acid‑based turn‑on fluorescence probe. Analytical and Bioanalytical Chemistry, 411(16), 3613–3619. PMID: 31093695. View Source
• [2] Bee Research Institute, Chinese Academy of Agricultural Sciences. (2020). Application of 3‑amino‑2‑naphthoic acid in identification of Apis cerana honey and Apis mellifera honey. Chinese Patent CN111398499A. View Source
• [3] Drug Future Synthesis Database. (2025). Synthetic route for 3‑fluoro‑2‑naphthoic acid from 3‑amino‑2‑naphthoic acid. Retrieved from drugfuture.com. View Source
• [4] Jia, Z.J. et al. (2002). Design, synthesis and biological activity of novel non‑amidine factor Xa inhibitors: Part 1. Bioorganic & Medicinal Chemistry Letters, 12(12), 1651–1654. View Source
• [5] Allen, C.F.H. & Bell, A. (1942). 3‑Amino‑2‑naphthoic acid. Organic Syntheses, 22, 19–22. DOI: 10.15227/orgsyn.022.0019. View Source